Cas no 1060326-76-2 (5-chloro-2-methoxy-N-{4-2-oxo-2-(pyrrolidin-1-yl)ethylphenyl}benzamide)

• Product Name: 5-chloro-2-methoxy-N-{4-2-oxo-2-(pyrrolidin-1-yl)ethylphenyl}benzamide
• CAS No: 1060326-76-2
• MF: C₂₀H₂₁ClN₂O₃
• MW: 372.845344305038
• CID: 6469532
• Update Time: 2025-06-08

5-chloro-2-methoxy-N-{4-2-oxo-2-(pyrrolidin-1-yl)ethylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-N-{4-2-oxo-2-(pyrrolidin-1-yl)ethylphenyl}benzamide
• 5-chloro-2-methoxy-N-[4-(2-oxo-2-pyrrolidin-1-ylethyl)phenyl]benzamide

• Inchi： 1S/C20H21ClN2O3/c1-26-18-9-6-15(21)13-17(18)20(25)22-16-7-4-14(5-8-16)12-19(24)23-10-2-3-11-23/h4-9,13H,2-3,10-12H2,1H3,(H,22,25)
• InChI Key： ZUJALQUBNASCKK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC(=O)N2CCCC2)C=C1)(=O)C1=CC(Cl)=CC=C1OC

Additional information on 5-chloro-2-methoxy-N-{4-2-oxo-2-(pyrrolidin-1-yl)ethylphenyl}benzamide

Comprehensive Overview of 5-chloro-2-methoxy-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide (CAS No. 1060326-76-2)

The compound 5-chloro-2-methoxy-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide, with the CAS number 1060326-76-2, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzamide core linked to a pyrrolidinyl moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in drug development.

In recent years, the demand for novel small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. This compound's chloro and methoxy substituents contribute to its bioactivity, while the pyrrolidin-1-yl group enhances its binding affinity to certain protein targets. These characteristics align with current trends in drug discovery, where molecules with high selectivity and low toxicity are highly sought after.

One of the most frequently searched questions in scientific databases is: "What are the applications of 5-chloro-2-methoxy-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide in cancer research?" Preliminary studies suggest that this compound may interfere with cell signaling pathways involved in proliferation, making it a potential candidate for oncology research. However, further in vitro and in vivo studies are required to validate these findings and explore its full therapeutic potential.

Another area of interest is the compound's role in neurodegenerative diseases. The pyrrolidinyl component is structurally similar to other molecules known to cross the blood-brain barrier, raising questions about its applicability in conditions like Alzheimer's or Parkinson's disease. Researchers are also investigating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), to determine its viability as a drug candidate.

The synthesis of CAS 1060326-76-2 involves multi-step organic reactions, including amide coupling and functional group transformations. Its purity and stability are critical for research purposes, and advanced analytical techniques like HPLC and NMR are employed to ensure quality control. This aligns with the growing emphasis on green chemistry and sustainable synthesis methods, which are hot topics in the scientific community.

From a commercial perspective, the compound is available through specialized chemical suppliers and research catalogs. Its price and availability often depend on the scale of production and the level of purity required. Researchers looking for high-purity 5-chloro-2-methoxy-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide should verify the supplier's credentials and request certificates of analysis (CoA) to ensure compliance with their experimental needs.

In summary, 5-chloro-2-methoxy-N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}benzamide (CAS No. 1060326-76-2) represents a fascinating area of study in modern chemistry and pharmacology. Its structural features and potential biological activities make it a subject of ongoing research, particularly in the fields of drug discovery and disease treatment. As scientific understanding of this compound deepens, it may pave the way for innovative therapeutic solutions.